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Compound of Interest

Compound Name: Cdk9-IN-25

cat. No.: 812380772

In-Depth Technical Guide to Cdk9-IN-25

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Material Safety Data Sheet (MSDS) for Cdk9-IN-25 is not publicly
available. The safety information provided in this guide is based on data for the closely related
compound CDK9-IN-10 and other CDK®9 inhibitors. It is imperative to handle Cdk9-IN-25 with
the utmost care, employing standard laboratory safety protocols and personal protective
equipment. A thorough risk assessment should be conducted before handling this compound.

Chemical and Physical Properties

Cdk9-IN-25 belongs to a series of potent and selective Cyclin-Dependent Kinase 9 (CDK9)
inhibitors. While specific quantitative data for Cdk9-IN-25 is not available, the properties of the
related compound CDK9-IN-10 are summarized below.

Property Value Reference
Molecular Formula C22H1605 --INVALID-LINK--
Molecular Weight 360.36 g/mol --INVALID-LINK--
CAS Number 3542-63-0 --INVALID-LINK--
Appearance Solid powder General knowledge
Solubility Soluble in DMSO General knowledge
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Safety and Handling

The following safety precautions are recommended for handling Cdk9-IN-25, based on the
safety data for CDK9-IN-10 and other CDK9 inhibitors.

Hazard Category

Recommendations

Health Hazards

Not classified as a hazardous substance or
mixture. However, as a precaution, avoid

inhalation, and contact with skin and eyes.[1]

Fire Hazards

Use water spray, dry chemical, foam, or carbon
dioxide fire extinguishers. During a fire, irritant

fumes may be emitted.[1]

Use in a well-ventilated area. Avoid the

Handling
formation of dust and aerosols.[1]
Keep the container tightly sealed in a cool, well-
ventilated area. Protect from direct sunlight and
sources of ignition. Recommended storage at
Storage

4°C for sealed storage, away from moisture and
light. For solutions in solvent, store at -80°C for

up to 6 months or -20°C for up to 1 month.[1]

Personal Protective Equipment

Wear appropriate protective gloves, clothing,

and eye/face protection.

First Aid Measures:
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

Eye Contact )
at least 15 minutes.

Skin Contact Wash off with soap and plenty of water.

Rinse mouth with water. Never give anything by

Ingestion )
mouth to an unconscious person.

) If breathed in, move person into fresh air. If not
Inhalation . . i ——
breathing, give artificial respiration.

Mechanism of Action and Signaling Pathways

Cdk9 is a key regulator of transcription elongation. It forms a complex with Cyclin T1 to create
the positive transcription elongation factor b (P-TEFb). P-TEFb phosphorylates the C-terminal
domain of RNA Polymerase Il (Pol Il), leading to the release of paused Pol Il and productive
transcription elongation.[2][3][4] Cdk9-IN-25, as a selective CDKO inhibitor, is expected to block
this process, leading to the downregulation of short-lived anti-apoptotic proteins like Mcl-1 and
c-Myc, thereby inducing apoptosis in cancer cells.[5][6][7][8]

CDK9-Mediated Transcriptional Elongation Pathway:

P-TEFb

Promoter-Proximal Paused Pol ||

Phosphorylation of Pol Il CTD Productive Transcription Elongation

Cdk9-IN-25 inhibits P-TEFb (CDK9/Cyclin T1)

Click to download full resolution via product page

Caption: Cdk9-IN-25 inhibits the P-TEFb complex, preventing the phosphorylation of RNA
Polymerase Il and halting transcription elongation.

Regulation of P-TEFb Activity:
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The activity of the P-TEFb complex is tightly regulated. A significant portion of P-TEFb is
sequestered in an inactive state within the 7SK snRNP complex. Various cellular signals can
lead to the release and activation of P-TEFb.[2][4]

Compound Synthesis & Characterization

In vitro Kinase Assays

Cell-based Assays (Viability, Apoptosis)

Western Blotting (Target Engagement)

In vivo Animal Models

Lead Optimization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cdk9-IN-25 material safety data sheet (MSDS)].
BenchChem, [2025]. [Online PDF]. Available at:
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msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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